![molecular formula C20H28N2O2 B6047232 N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide](/img/structure/B6047232.png)
N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide is a synthetic compound that has gained significant attention in scientific research for its potential applications in various fields.
Scientific Research Applications
N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide has shown potential applications in various scientific research fields. It has been studied for its potential use in the treatment of anxiety disorders, depression, and addiction. Additionally, it has been investigated for its potential as a pain reliever and anti-inflammatory agent.
Mechanism of Action
The mechanism of action of N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and serotonin. It has been shown to have anxiolytic and antidepressant effects, possibly through the modulation of these neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide can have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. It has also been shown to decrease the levels of stress hormones, such as cortisol, in the body. Additionally, it has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide in lab experiments is its potential as a tool for studying the central nervous system and its modulation of neurotransmitters. However, a limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for research on N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide. One direction is to further investigate its potential applications in the treatment of anxiety disorders, depression, addiction, and pain relief. Another direction is to better understand its mechanism of action and how it modulates neurotransmitters. Additionally, research could focus on developing more efficient synthesis methods and exploring potential modifications to the compound to enhance its effectiveness.
Synthesis Methods
The synthesis of N-cyclopropyl-3-[1-(3-phenylpropanoyl)-3-piperidinyl]propanamide involves the reaction of cyclopropylamine with 3-phenylpropanoyl chloride, followed by the reaction with 3-piperidinylpropanoic acid. The final product is obtained by purification through column chromatography.
properties
IUPAC Name |
N-cyclopropyl-3-[1-(3-phenylpropanoyl)piperidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O2/c23-19(21-18-10-11-18)12-8-17-7-4-14-22(15-17)20(24)13-9-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGFNMVRMLSGVDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCC2=CC=CC=C2)CCC(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-3-[1-(3-phenylpropanoyl)piperidin-3-yl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.